Cas no 339106-15-9 (1-[4-methyl-2-(morpholin-4-yl)quinolin-3-yl]ethan-1-one)

• Product Name: 1-[4-methyl-2-(morpholin-4-yl)quinolin-3-yl]ethan-1-one
• CAS No: 339106-15-9
• MDL: MFCD01568465
• CID: 4648884
• Update Time: 2025-06-08

1-[4-methyl-2-(morpholin-4-yl)quinolin-3-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-methyl-2-(morpholin-4-yl)quinolin-3-yl]ethan-1-one

• MDL： MFCD01568465

Additional information on 1-[4-methyl-2-(morpholin-4-yl)quinolin-3-yl]ethan-1-one

Professional Introduction to 1-[4-methyl-2-(morpholin-4-yl)quinolin-3-yl]ethan-1-one (CAS No. 339106-15-9)

1-[4-methyl-2-(morpholin-4-yl)quinolin-3-yl]ethan-1-one is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 339106-15-9, represents a promising candidate for further exploration in medicinal chemistry due to its intricate molecular structure and potential biological activities. The presence of both quinoline and morpholine moieties in its framework suggests a high degree of structural complexity, which may contribute to its unique pharmacological properties.

The quinoline scaffold is well-documented for its wide-ranging applications in drug development, particularly in the treatment of parasitic infections and certain types of cancer. Compounds derived from quinoline have been extensively studied for their ability to interact with biological targets such as enzymes and receptors, thereby modulating cellular processes. In contrast, the morpholine group introduces a polar and basic character to the molecule, which can enhance solubility and binding affinity to biological targets. The combination of these two functional groups in 1-[4-methyl-2-(morpholin-4-yl)quinolin-3-yl]ethan-1-one makes it an intriguing subject for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools have been instrumental in identifying potential binding interactions between 1-[4-methyl-2-(morpholin-4-yl)quinolin-3-yl]ethan-1-one and various biological targets, including kinases, proteases, and other enzymes involved in critical cellular pathways. Preliminary computational studies suggest that this compound may exhibit inhibitory effects on several key enzymes associated with cancer progression, making it a valuable candidate for further experimental validation.

In vitro studies have begun to explore the pharmacological profile of 1-[4-methyl-2-(morpholin-4-yl)quinolin-3-yl]ethan-1-one, focusing on its interaction with target proteins and potential therapeutic effects. These early findings are promising, indicating that the compound may possess anti-proliferative properties relevant to certain cancer types. Additionally, its ability to modulate enzyme activity suggests potential applications in treating inflammatory diseases and other disorders where enzyme regulation plays a critical role.

The synthesis of 1-[4-methyl-2-(morpholin-4-yl)quinolin-3-yl]ethan-1-one involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for subsequent biological testing. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex quinoline core of the molecule. These synthetic strategies not only highlight the expertise required in medicinal chemistry but also underscore the importance of innovation in drug development processes.

The structural features of 1-[4-methyl-2-(morpholin-4-yli）lquinolin -3 -y l]eth an -1 -one make it a versatile platform for further chemical modification. Researchers are exploring various derivatives of this compound to enhance its pharmacological properties or expand its therapeutic applications. For instance, modifications aimed at improving solubility or metabolic stability could enhance its bioavailability and therapeutic efficacy. Such modifications are often guided by structure-based drug design principles, where computational models predict how changes in the molecular structure will affect biological activity.

The potential applications of 1-[4-methyl -2-(morpho lin -4 -y l)quino lin -3 -y l]eth an -1 -one extend beyond oncology. Its unique chemical profile suggests that it may also be effective against infectious diseases caused by parasites or bacteria. The quinoline moiety, known for its antimicrobial properties, could contribute to broad-spectrum activity when combined with other functional groups that enhance binding affinity to microbial targets. This dual functionality makes the compound a promising candidate for developing novel antibiotics or antiparasitic agents.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 1-[4-methyl -2-(morpho lin -4 -y l)quino lin -3 -y l]eth an -1 -one will play a crucial role in addressing unmet medical needs. The integration of cutting-edge technologies such as high-throughput screening (HTS), CRISPR-based genetic editing, and artificial intelligence-driven drug discovery platforms will accelerate the identification and optimization of such compounds. These advancements promise to bring new treatments to patients more rapidly than traditional methods alone could achieve.

The safety and efficacy of any pharmaceutical compound must be rigorously evaluated before clinical translation. Preclinical studies involving 1-[4-methyl -2-(morpho lin -4 -y l)quino lin -3 -y l]eth an -1 -one are ongoing, focusing on assessing its toxicity profile and pharmacokinetic properties. These studies are essential for ensuring that the compound is not only effective but also safe for human use. Collaborative efforts between academic researchers and pharmaceutical companies are vital in conducting these comprehensive evaluations.

In conclusion, 1-[4-methyl -2-(morpho lin -4-y l)quino lin -3-y l]eth an -1 one (CAS No.339106-15^-9) represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Its complex molecular structure, combined with promising preclinical findings, positions it as a valuable asset in ongoing drug discovery efforts. As research progresses, this compound is expected to contribute substantially to the development of new treatments for various diseases.